Cas no 28648-78-4 (2-(4-Pyrimidyl)malondialdehyde)

2-(4-Pyrimidyl)malondialdehyde is a versatile heterocyclic compound featuring a pyrimidine core linked to a malondialdehyde moiety. This structure imparts reactivity as a bifunctional building block, useful in organic synthesis and pharmaceutical research. The compound's aldehyde groups enable selective condensation reactions, making it valuable for constructing complex heterocycles or serving as a precursor in medicinal chemistry. Its pyrimidine ring enhances stability while maintaining compatibility with nucleophilic and electrophilic reagents. The product is particularly advantageous in the development of biologically active molecules due to its ability to form Schiff bases and participate in multicomponent reactions. Suitable for controlled synthetic applications, it offers a balance of reactivity and structural diversity.
2-(4-Pyrimidyl)malondialdehyde structure
28648-78-4 structure
Product Name:2-(4-Pyrimidyl)malondialdehyde
CAS No:28648-78-4
MF:C7H6N2O2
MW:150.134741306305
MDL:MFCD00216530
CID:269036
PubChem ID:3861108
Update Time:2025-06-07

2-(4-Pyrimidyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyrimidin-4-yl)malonaldehyde
    • 2-(4-pyrimidinyl)Propanedial
    • 2-(4-Pyrimidyl)malondialdehyde
    • 2-pyrimidin-4-ylpropanedial
    • Propanedial,2-(4-pyrimidinyl)-
    • 2-(3,4-DIMETHOXY-PHENYL)-6-METHYL-IMIDAZO[1,2-A]
    • 2-(4-pyrimidinyl)malondialdehyde
    • 2-(4-Pyrimidinyl)-Propanedial
    • 2-(pyrimidin-4-yl)propanedial
    • 2-(Pyrimidinyl-4)-malondialdehyd
    • 4-pyrimidinylmalonaldehyde(SALTDATA: FREE)
    • 4-pyrimidinyl-propanedial
    • 4-Pyrimidyl-malondialdehyd
    • Pyrimidin-4-malonaldehyd
    • pyrimidin-4-yl-malonaldehyde
    • 4-Pyrimidinemalonaldehyde(7CI,8CI)
    • Propanedial, 4-pyrimidinyl- (9CI)
    • Propanedial, 2-(4-pyrimidinyl)-
    • MFCD00216530
    • A819519
    • EN300-1720865
    • CS-0236629
    • 3-HYDROXY-2-(PYRIMIDIN-4-YL)ACRYLALDEHYDE
    • SB56233
    • SCHEMBL2554967
    • FT-0653952
    • DTXSID10397498
    • 2-(pyrimidin-4-yl)malondialdehyde
    • 2-(1H-pyrimidin-6-ylidene)propanedial
    • 4-pyrimidinylmalonaldehyde
    • FS-4567
    • AKOS006220959
    • 28648-78-4
    • DA-28059
    • MDL： MFCD00216530
    • Inchi： 1S/C7H6N2O2/c10-3-6(4-11)7-1-2-8-5-9-7/h1-6H
    • InChI Key： BQJUGEYYDDLNKB-UHFFFAOYSA-N
    • SMILES： O=CC(C=O)C1C=CN=CN=1

Computed Properties

  • Exact Mass: 150.04300
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.6
  • Topological Polar Surface Area: 59.9Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3375 (rough estimate)
  • Melting Point: 227-232 °C
  • Boiling Point: 271.66°C (rough estimate)
  • Refractive Index: 1.5880 (estimate)
  • PSA: 59.92000
  • LogP: -0.04200
  • Solubility: Not available

2-(4-Pyrimidyl)malondialdehyde Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 34-36
  • Safety Instruction： 45-36/37/39-25
  • Hazardous Material Identification： C Xi
  • Risk Phrases：R34

2-(4-Pyrimidyl)malondialdehyde Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-(4-Pyrimidyl)malondialdehyde Suppliers

Amadis Chemical Company Limited
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(CAS:28648-78-4)2-(4-Pyrimidyl)malondialdehyde
Order Number:A819519
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:10
Price ($):209.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:28648-78-4)2-(4-Pyrimidyl)malondialdehyde
A819519
Purity:99%
Quantity:10g
Price ($):209.0
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